2-Bromo-4-fluorobenzoyl chloride
Cat. No. B1333830
M. Wt: 237.45 g/mol
InChI Key: AXZRUTPBQMAWLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06235900B1
Procedure details
A suspension of 2-bromo-4-fluorobenzoic acid (6.87 g, 31.37 mmol) in dichloromethane (70 mL) containing a few drops of dimethylformamide was treated dropwise under nitrogen with a 2M solution of oxalyl chloride in dichloromethane (1.16 equivalents). After gas evolution subsided, the reaction mixture was refluxed for an additional 25 minutes and then the solution was evaporated to dryness in vacuo. The crude acid chloride was used as such in the next step.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].C(Cl)(=O)C([Cl:15])=O>ClCCl.CN(C)C=O>[Br:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([Cl:15])=[O:5]
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Inputs
Step One
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Name
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|
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Quantity
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6.87 g
|
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Type
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reactant
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Smiles
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BrC1=C(C(=O)O)C=CC(=C1)F
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Name
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Quantity
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70 mL
|
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Type
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solvent
|
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Smiles
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ClCCl
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Step Two
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=O)Cl)(=O)Cl
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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catalyst
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Smiles
|
CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was refluxed for an additional 25 minutes
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Duration
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25 min
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CUSTOM
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Type
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CUSTOM
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Details
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the solution was evaporated to dryness in vacuo
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
|
BrC1=C(C(=O)Cl)C=CC(=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
